2-methyl-4-[4-(pyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 2-methyl-4-(4-pyrazin-2-ylpiperazin-1-yl)-6-pyrazol-1-ylpyrimidine
• InChI: InChI=1S/C16H18N8/c1-13-20-14(11-15(21-13)24-6-2-3-19-24)22-7-9-23(10-8-22)16-12-17-4-5-18-16/h2-6,11-12H,7-10H2,1H3
• InChI Key: DLGFJOKHMFOPOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CN=C3)N4C=CC=N4
• Molecular Formula: C16H18N8
• Molecular Weight: 322.37 g/mol

Description

2-methyl-4-[4-(pyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine is an organic compound with a complex structure. It is a heterocyclic compound, containing four different rings. This compound is used in a variety of scientific research applications, and has been studied extensively in recent years due to its potential biological and pharmacological applications.

Scientific Research Applications

2-methyl-4-[4-(pyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine has been studied extensively in recent years due to its potential biological and pharmacological applications. It has been used in a variety of scientific research applications, including as a potential drug target, a potential therapeutic agent, and as a potential research tool. In particular, this compound has been studied for its potential anti-cancer, anti-inflammatory, and anti-viral activities. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

Target of Action

Similar compounds have been known to target various enzymes and receptors in the body, playing a crucial role in numerous biological processes .

Mode of Action

It’s known that such compounds typically interact with their targets by binding to the active site, thereby modulating the activity of the target .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, leading to downstream effects that can influence cellular functions .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

The action of similar compounds can lead to various molecular and cellular effects, depending on the specific targets and pathways they affect .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .

Advantages and Limitations for Lab Experiments

2-methyl-4-[4-(pyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine has several advantages and limitations when used in laboratory experiments. One advantage is that this compound is relatively easy to synthesize and is available in a variety of forms. Additionally, this compound is relatively stable, and can be stored for long periods of time without degradation. One limitation is that this compound is not water soluble, which can make it difficult to use in certain types of experiments. Additionally, this compound is not very soluble in organic solvents, which can make it difficult to use in certain types of experiments.

Future Directions

2-methyl-4-[4-(pyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine has a wide range of potential applications in scientific research. Potential future directions include further study of its potential anti-cancer, anti-inflammatory, and anti-viral activities. Additionally, further study of its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease, is warranted. Additionally, further study of its potential use as a drug target and therapeutic agent is also warranted. Additionally, further study of its potential use as a research tool, such as for the study of gene expression, is also warranted.

Synthesis Methods

2-methyl-4-[4-(pyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine can be synthesized using a variety of methods. One method involves the reaction of 4-methyl-6-pyridin-2-ylpyrimidine-1-oxide with 2-amino-4-methyl-6-piperidin-1-yl-pyrazine in the presence of an acid catalyst. The reaction is carried out at room temperature, and the product is isolated as a white solid. Other methods of synthesis include the reaction of 4-methyl-6-pyridin-2-ylpyrimidine-1-oxide with 2-amino-4-methyl-6-piperidin-1-yl-pyrazine in the presence of an acid catalyst, or the reaction of 2-amino-4-methyl-6-piperidin-1-yl-pyrazine with 4-methyl-6-pyridin-2-ylpyrimidine-1-oxide in the presence of a base catalyst.